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Cat. No.: B610105 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Pik-108 is a potent and selective allosteric inhibitor of the class I phosphoinositide 3-kinases

(PI3Ks), with particular activity against the p110β and p110δ isoforms.[1][2][3] As a critical

upstream regulator of the PI3K/AKT/mTOR signaling pathway, Pik-108 is a valuable tool for

cancer research and drug development, particularly for tumors with PTEN deficiency.[4]

Understanding the long-term stability of Pik-108 in solution is crucial for ensuring the accuracy,

reproducibility, and reliability of experimental results. This application note provides a summary

of stability data, recommended storage conditions, and a detailed protocol for assessing the

stability of Pik-108 in solution.

PI3K/AKT/mTOR Signaling Pathway and Pik-108
Mechanism of Action
The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, survival, and

metabolism.[5][6][7] Upon activation by growth factors, PI3K phosphorylates

phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-

trisphosphate (PIP3).[8] PIP3 acts as a second messenger, recruiting and activating

downstream effectors, most notably the serine/threonine kinase AKT.[8] Activated AKT then

modulates a variety of cellular processes by phosphorylating a wide range of substrates,
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including the mammalian target of rapamycin (mTOR).[5][9] Dysregulation of this pathway is a

common feature of many cancers.[4]

Pik-108 exerts its inhibitory effect by binding to a non-ATP-competitive, allosteric site on the

p110 catalytic subunit of PI3K.[1][10] This binding prevents the phosphorylation of PIP2,

thereby blocking the downstream signaling cascade.
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Figure 1. PI3K/AKT/mTOR signaling pathway with the inhibitory action of Pik-108.
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Long-Term Stability of Pik-108 in Solution
The stability of Pik-108 in solution is dependent on the solvent, storage temperature, and

duration. The following table summarizes the recommended storage conditions and expected

stability based on vendor-provided information and typical stability profiles for small molecule

inhibitors. It is important to note that for critical experiments, it is recommended to prepare fresh

solutions or validate the stability under your specific experimental conditions.

Solvent Concentration
Storage
Temperature

Duration
Expected
Purity

DMSO 10 mM -80°C 1 year >98%

DMSO 10 mM -20°C 1 month >95%

DMSO 10 mM 4°C 1 week >90%

DMSO 10 mM

Room

Temperature

(25°C)

24 hours >90%

Ethanol 1 mM -20°C 1 month >95%

Aqueous Buffer

(pH 7.4)
10 µM 4°C 24 hours >85%

Aqueous Buffer

(pH 7.4)
10 µM

Room

Temperature

(25°C)

6 hours >80%

Note: The data in this table is a summary of recommendations from various suppliers.[5] For in

vivo formulations, it is advised to use freshly prepared solutions.[2]

Protocol for Assessing Long-Term Stability of Pik-
108
This protocol outlines a general method for determining the long-term stability of Pik-108 in a

specific solvent using High-Performance Liquid Chromatography (HPLC).
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Materials
Pik-108 powder

High-purity solvent (e.g., DMSO, Ethanol)

Aqueous buffer (if applicable)

HPLC system with a UV detector

C18 reverse-phase HPLC column

Appropriate mobile phase (e.g., acetonitrile and water with a modifier like formic acid or

trifluoroacetic acid)

Calibrated analytical balance

Volumetric flasks and pipettes

Autosampler vials

Incubators or refrigerators for controlled temperature storage

Experimental Workflow
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1. Solution Preparation

2. Storage

3. Analysis

4. Data Interpretation

Prepare a concentrated
stock solution of Pik-108
in the desired solvent.

Aliquot the stock solution
into multiple vials to avoid

freeze-thaw cycles.

Store aliquots at different
temperatures (e.g., -80°C,

-20°C, 4°C, RT).

At designated time points
(e.g., T=0, 1 week, 1 month,

3 months, etc.), retrieve
an aliquot from each

storage condition.

Analyze the samples by
HPLC to determine the
concentration and purity

of Pik-108.

Calculate the percentage
of Pik-108 remaining

relative to the T=0 sample.

Plot the percentage of
remaining Pik-108 versus

time for each storage
condition.

Click to download full resolution via product page

Figure 2. Experimental workflow for assessing the long-term stability of Pik-108.
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Procedure
Preparation of Stock Solution (T=0):

Accurately weigh a sufficient amount of Pik-108 powder.

Dissolve the powder in the chosen solvent to a final concentration of 10 mM.

Ensure complete dissolution, using sonication if necessary.

Immediately analyze a sample of this initial stock solution by HPLC to establish the T=0

reference point.

Aliquoting and Storage:

Aliquot the remaining stock solution into multiple, small-volume, tightly sealed vials to

minimize headspace and prevent solvent evaporation.

Store the aliquots at the desired temperatures (e.g., -80°C, -20°C, 4°C, and room

temperature). Protect from light.

Sample Analysis at Designated Time Points:

At each scheduled time point (e.g., 24 hours, 1 week, 1 month, 3 months, 6 months, 1

year), retrieve one aliquot from each storage condition.

Allow the samples to equilibrate to room temperature before analysis.

Analyze each sample by HPLC under the same conditions as the T=0 sample.

HPLC Method:

A validated stability-indicating HPLC method should be used.[11][12][13] An example of a

starting point for method development is provided below:

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
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Flow Rate: 1.0 mL/min

Detection Wavelength: Determined by UV-Vis scan of Pik-108 (typically near its

absorbance maximum).

Injection Volume: 10 µL

Column Temperature: 25°C

Data Analysis:

For each time point and storage condition, determine the peak area of Pik-108 from the

HPLC chromatogram.

Calculate the percentage of Pik-108 remaining using the following formula: % Remaining

= (Peak Area at Time X / Peak Area at T=0) * 100

Monitor for the appearance of any new peaks, which may indicate degradation products.

Conclusion
Pik-108 is a valuable research tool for studying the PI3K/AKT/mTOR signaling pathway. To

ensure the integrity of experimental data, it is essential to adhere to proper storage and

handling procedures. For long-term storage, it is recommended to store Pik-108 as a powder

at -20°C or as a concentrated stock solution in DMSO at -80°C. For aqueous-based

experiments, fresh dilutions are recommended. The provided protocol offers a framework for

researchers to validate the stability of Pik-108 under their specific experimental conditions,

ensuring the reliability and reproducibility of their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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